Cas no 55804-68-7 (Coumarin 337)

• Product Name: Coumarin 337
• CAS No: 55804-68-7
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD00051332
• CID: 56849
• PubChem ID: 253660944
• Update Time: 2025-04-18

Coumarin 337 Chemical and Physical Properties

Names and Identifiers

• Coumarin 337
• 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile
• 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizine-10-carbonitrile
• 393010_ALDRICH
• AC1L2IF8
• AC1Q4Q8P
• CTK5A4211
• NSC338968
• PubChem13313
• Coumarin 523
• 7PZP222LOZ
• CHEMBL1998632
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile, 2,3,6,7-tetrahydro-11-oxo-
• NCI60_002993
• MFCD00051332
• EINECS 259-827-2
• SCHEMBL2844010
• NS00033403
• 4-oxo-3-oxa-13-azatetracyclo[7.7.1.0?,?.0??,??]heptadeca-1,5,7,9(17)-tetraene-5-carbonitrile
• DTXSID4069054
• (2,3,6,7-tetrahydro-11-oxo-1H,5H,11H-[1]-benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile)
• 1H,11H-[1]Benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile, 2,3,6,7-tetrahydro-11-oxo-
• 55804-68-7
• NSC-338968
• D89539
• 4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carbonitrile
• 10-CYANO-1,2,5,6-TETRAHYDRO-3H,7H,11H-(1)BENZOPYRANO(6,7,8-IJ)QUINOLIZIN-11-ONE
• 11-Oxo-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carbonitrile
• 1H,5H,11H-(1)Benzopyrano(6,7,8-ij)quinolizine-10-carbonitrile, 2,3,6,7-tetrahydro-11-oxo-
• C3063
• CS-0358073
• AS-56413
• NSC 338968
• UNII-7PZP222LOZ
• AKOS000813906
• quinolizine-10-carbonitrile
• 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-[1]benzopyrano[6,7,8-ij]
• DTXCID1041976
• 4-OXO-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAENE-5-CARBONITRILE
• Coumarin337
• LGDDFMCJIHJNMK-UHFFFAOYSA-N

• MDL： MFCD00051332
• Inchi： 1S/C16H14N2O2/c17-9-12-8-11-7-10-3-1-5-18-6-2-4-13(14(10)18)15(11)20-16(12)19/h7-8H,1-6H2
• InChI Key： LGDDFMCJIHJNMK-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=CC2=CC3CCCN4CCCC(=C12)C4=3)=O

Computed Properties

• Exact Mass: 266.10600
• Monoisotopic Mass: 266.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not available
• Density: 1.1262 (rough estimate)
• Melting Point: 250 ºC (dec.)
• Boiling Point: 409.5°C (rough estimate)
• Flash Point: 283.1 °C
• Refractive Index: 1.6240 (estimate)
• PSA: 57.24000
• LogP: 2.42848
• λmax: 442(EtOH)(lit.)
• Solubility: Not slightly soluble in water

Coumarin 337 Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives